2,6-Dibromophenol
2,6-Dibromophenol
2,6-dibromophenol is a dibromophenol that is phenol in which both of the hydrogens that are ortho to the phenolic hydroxy group have been replaced by bromines. It has a role as a marine metabolite. It is a bromohydrocarbon and a dibromophenol. It derives from a 1,3-dibromobenzene.
2, 6-Dibromophenol, also known as 2, 6-dbp, belongs to the class of organic compounds known as o-bromophenols. These are bromophenols carrying a iodine at the C2 position of the benzene ring. 2, 6-Dibromophenol exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 2, 6-dibromophenol is primarily located in the membrane (predicted from logP). 2, 6-Dibromophenol participates in a number of enzymatic reactions. In particular, 2, 6-dibromophenol can be biosynthesized from 1, 3-dibromobenzene. 2, 6-Dibromophenol is also a parent compound for other transformation products, including but not limited to, 3, 5-dibromo-4-hydroxybenzoic acid, 3, 5-dibromo-4-hydroxybenzoate, and 3, 5-dibromo-4-hydroxybenzonitrile. Outside of the human body, 2, 6-dibromophenol can be found in crustaceans, fishes, and mollusks. This makes 2, 6-dibromophenol a potential biomarker for the consumption of these food products.
2, 6-Dibromophenol, also known as 2, 6-dbp, belongs to the class of organic compounds known as o-bromophenols. These are bromophenols carrying a iodine at the C2 position of the benzene ring. 2, 6-Dibromophenol exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 2, 6-dibromophenol is primarily located in the membrane (predicted from logP). 2, 6-Dibromophenol participates in a number of enzymatic reactions. In particular, 2, 6-dibromophenol can be biosynthesized from 1, 3-dibromobenzene. 2, 6-Dibromophenol is also a parent compound for other transformation products, including but not limited to, 3, 5-dibromo-4-hydroxybenzoic acid, 3, 5-dibromo-4-hydroxybenzoate, and 3, 5-dibromo-4-hydroxybenzonitrile. Outside of the human body, 2, 6-dibromophenol can be found in crustaceans, fishes, and mollusks. This makes 2, 6-dibromophenol a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
608-33-3
VCID:
VC0046663
InChI:
InChI=1S/C6H4Br2O/c7-4-2-1-3-5(8)6(4)9/h1-3,9H
SMILES:
C1=CC(=C(C(=C1)Br)O)Br
Molecular Formula:
C6H4Br2O
Molecular Weight:
251.9 g/mol
2,6-Dibromophenol
CAS No.: 608-33-3
Reference Standards
VCID: VC0046663
Molecular Formula: C6H4Br2O
Molecular Weight: 251.9 g/mol
| CAS No. | 608-33-3 |
|---|---|
| Product Name | 2,6-Dibromophenol |
| Molecular Formula | C6H4Br2O |
| Molecular Weight | 251.9 g/mol |
| IUPAC Name | 2,6-dibromophenol |
| Standard InChI | InChI=1S/C6H4Br2O/c7-4-2-1-3-5(8)6(4)9/h1-3,9H |
| Standard InChIKey | SSIZLKDLDKIHEV-UHFFFAOYSA-N |
| SMILES | C1=CC(=C(C(=C1)Br)O)Br |
| Canonical SMILES | C1=CC(=C(C(=C1)Br)O)Br |
| Boiling Point | 255.0 °C 255 °C; 162 °C at 21 mm Hg |
| Colorform | Needles from wate |
| Melting Point | 56.5 °C 56-57°C |
| Physical Description | Solid |
| Description | 2,6-dibromophenol is a dibromophenol that is phenol in which both of the hydrogens that are ortho to the phenolic hydroxy group have been replaced by bromines. It has a role as a marine metabolite. It is a bromohydrocarbon and a dibromophenol. It derives from a 1,3-dibromobenzene. 2, 6-Dibromophenol, also known as 2, 6-dbp, belongs to the class of organic compounds known as o-bromophenols. These are bromophenols carrying a iodine at the C2 position of the benzene ring. 2, 6-Dibromophenol exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 2, 6-dibromophenol is primarily located in the membrane (predicted from logP). 2, 6-Dibromophenol participates in a number of enzymatic reactions. In particular, 2, 6-dibromophenol can be biosynthesized from 1, 3-dibromobenzene. 2, 6-Dibromophenol is also a parent compound for other transformation products, including but not limited to, 3, 5-dibromo-4-hydroxybenzoic acid, 3, 5-dibromo-4-hydroxybenzoate, and 3, 5-dibromo-4-hydroxybenzonitrile. Outside of the human body, 2, 6-dibromophenol can be found in crustaceans, fishes, and mollusks. This makes 2, 6-dibromophenol a potential biomarker for the consumption of these food products. |
| Solubility | Very soluble in ethanol, ether In water, 119 mg/L at 25 °C (est) |
| Synonyms | 2,6-DBP 2,6-dibromophenol |
| Vapor Pressure | 1.34X10-3 mm Hg at 25 °C (est) |
| PubChem Compound | 11847 |
| Last Modified | Nov 11 2021 |
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